3-[1-(Methylsulfonyl)-4-piperidinyl]-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H19N5O2S2
• Molecular Weight: 389.5 g/mol
• IUPAC Name: 3-(1-methylsulfonylpiperidin-4-yl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H19N5O2S2/c1-26(23,24)21-11-9-14(10-12-21)16-18-19-17-22(16)20-15(25-17)8-7-13-5-3-2-4-6-13/h2-8,14H,9-12H2,1H3/b8-7+
• InChI Key: WYZFJLVEEJFUOZ-BQYQJAHWSA-N
• Isomeric SMILES: CS(=O)(=O)N1CCC(CC1)C2=NN=C3N2N=C(S3)/C=C/C4=CC=CC=C4
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C2=NN=C3N2N=C(S3)C=CC4=CC=CC=C4

Description

Its structure comprises a planar triazolo-thiadiazole core substituted at position 3 with a 1-(methylsulfonyl)-4-piperidinyl group and at position 6 with a 2-phenylvinyl moiety.

Microwave-assisted methods (e.g., solvent-free reactions) have also been employed for related derivatives, offering high yields and reduced reaction times .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[1-(Methylsulfonyl)-4-piperidinyl]-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole typically involves the reaction of dibenzoylacetylene with triazole derivatives under catalyst-free conditions at room temperature . This one-pot synthesis method is efficient and yields highly functionalized products.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures for handling reactive intermediates.

Chemical Reactions Analysis

Types of Reactions

3-[1-(Methylsulfonyl)-4-piperidinyl]-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce alcohols or amines.

Scientific Research Applications

3-[1-(Methylsulfonyl)-4-piperidinyl]-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex heterocyclic compound featuring a fused triazole and thiadiazole ring system with a specific substitution pattern.

IUPAC Name: 3-(1-methylsulfonylpiperidin-4-yl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Other Identifiers:

• Molecular Formula: $C_{17}H_{19}N_5O_2S_2$
• Molecular Weight: 389.5 g/mol
• InChI: InChI=1S/C17H19N5O2S2/c1-26(23,24)21-11-9-14(10-12-21)16-18-19-17-22(16)20-15(25-17)8-7-13-5-3-2-4-6-13/h2-8,14H,9-12H2,1H3/b8-7+
• InChI Key: WYZFJLVEEJFUOZ-BQYQJAHWSA-N
• Isomeric SMILES: CS(=O)(=O)N1CCC(CC1)C2=NN=C3N2N=C(S3)/C=C/C4=CC=CC=C4
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C2=NN=C3N2N=C(S3)C=CC4=CC=CC=C4

Applications in Scientific Research

While the search results do not provide specific applications of 3-[1-(Methylsulfonyl)-4-piperidinyl]-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, the presence of methylsulfonyl and piperidinyl groups, as well as triazole and thiadiazole moieties, suggests potential applications based on the known bioactivity of similar compounds.

Potential applications based on structural similarities:

• Anticancer agents: Research indicates that molecules with methylsulfonyl groups have anticancer properties, specifically as inhibitors of CDK2 and COX-2 enzymes .
• CDK2 inhibitors: Thiazole derivatives are recognized as anticancer agents .
• Pharmaceutical research: Piperidinyl urea derivatives have been studied .

Mechanism of Action

The mechanism of action of 3-[1-(Methylsulfonyl)-4-piperidinyl]-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves its interaction with specific molecular targets, such as enzymes and receptors. The compound’s structure allows it to form hydrogen bonds and other interactions with these targets, modulating their activity and leading to the desired biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Observations :

Substituent Influence on Activity :

• Electron-withdrawing groups (e.g., methylsulfonyl, chloro) enhance antifungal and antimicrobial potency by improving electrophilicity and membrane penetration .
• Aromatic and heteroaromatic substituents (e.g., pyridinyl, phenylvinyl) contribute to π-π stacking interactions with biological targets, as seen in compounds like 9a and the target compound .
• Methoxy groups (e.g., 3,4,5-trimethoxyphenyl in ) improve anti-inflammatory activity by mimicking natural ligand structures.

Synthetic Efficiency :

• POCl₃ remains the most common condensing agent, facilitating cyclization via carbonyl activation .
• Microwave synthesis (e.g., ) offers faster reaction times (>80% yield in minutes) compared to conventional reflux (hours).

Structural Planarity :

• X-ray crystallography of analogs (e.g., ) confirms the planar triazolo-thiadiazole core , which is critical for binding to enzymatic pockets (e.g., fungal 14α-demethylase).

Pharmacological Cross-Comparison :

• Antimicrobial Activity : The 3-chlorophenyl derivative () showed MIC = 12.5 µg/mL against C. albicans, outperforming fluconazole (25 µg/mL). The target compound’s 2-phenylvinyl group may further enhance activity via hydrophobic interactions.
• Antifungal Target Engagement : Derivatives with pyrazole substituents () demonstrated binding affinity ΔG = −8.2 kcal/mol to 14α-demethylase, comparable to ketoconazole (−8.5 kcal/mol).

Biological Activity

The compound 3-[1-(Methylsulfonyl)-4-piperidinyl]-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a member of the triazolo-thiadiazole family known for its diverse biological activities. This article delves into the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{22}N_4O_2S$ with a molecular weight of approximately 366.46 g/mol. The structural features include a piperidine ring and a triazolo-thiadiazole moiety, which are crucial for its biological activity.

Structural Characteristics

Component	Description
Piperidine Ring	Contributes to binding affinity and activity
Triazolo-Thiadiazole Moiety	Essential for various pharmacological effects
Methylsulfonyl Group	Enhances solubility and bioavailability

Anticancer Activity

Research indicates that derivatives of triazolo-thiadiazoles exhibit significant anticancer properties. In vitro studies have shown that compounds similar to 3-[1-(Methylsulfonyl)-4-piperidinyl]-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can inhibit the proliferation of various cancer cell lines.

• Case Study: A study demonstrated that compounds with similar structures had GI50 values ranging from 0.74 to 10.0 μg/mL against human colon (HCT116) and lung (H460) cancer cell lines. The most potent derivatives showed over 80% inhibition at concentrations as low as 10 μM/mL against prostate cancer cells (PC3) .

Antimicrobial Activity

The compound has also shown promising antimicrobial properties. Triazoles are known for their ability to inhibit bacterial cell wall synthesis, making them effective against a variety of pathogens.

• Research Findings: A review highlighted that triazole derivatives exhibit antibacterial activity through mechanisms such as inhibiting protein synthesis and disrupting nucleic acid synthesis in bacteria .

Enzyme Inhibition

Triazolo-thiadiazoles have been investigated for their role as enzyme inhibitors. They have demonstrated activity against several enzymes critical in disease processes:

• Carbonic Anhydrase Inhibitors: Some derivatives have shown potential in inhibiting carbonic anhydrase, which is involved in various physiological processes including respiration and acid-base balance .
• Cholinesterase Inhibitors: This activity suggests potential applications in treating conditions like Alzheimer's disease by enhancing cholinergic transmission .

The biological activity of 3-[1-(Methylsulfonyl)-4-piperidinyl]-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be attributed to several mechanisms:

• Cell Cycle Arrest: Compounds in this class can induce cell cycle arrest in cancer cells, leading to apoptosis.
• Reactive Oxygen Species (ROS) Generation: Some studies suggest that these compounds may increase ROS levels in cancer cells, contributing to their cytotoxic effects.
• Inhibition of Tumor Growth Factors: By targeting specific signaling pathways involved in tumor growth and metastasis.